Cas no 325686-49-5 (Ascleposide E)

Ascleposide E Properties

Names and Identifiers

• Ascleposide E
• 4-[(1S,3S,5R,8R)-3-(beta-D-Glucopyranosyloxy)-1,5-dimethyl-6-oxabicyclo[3.2.1]oct-8-yl]-2-butanone
• AKOS032948478
• 325686-49-5
• (-)-Ascleposide E
• [ "" ]
• 4-[(1S,3S,5R,8R)-1,5-dimethyl-3-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-6-oxabicyclo[3.2.1]octan-8-yl]butan-2-one
• +Expand

• InChIKey： KVXLEBCFKAMCKI-VQVOVWEDSA-N
• Inchi： InChI=1S/C19H32O8/c1-10(21)4-5-13-18(2)6-11(7-19(13,3)25-9-18)26-17-16(24)15(23)14(22)12(8-20)27-17/h11-17,20,22-24H,4-9H2,1-3H3/t11-,12+,13+,14+,15-,16+,17+,18?,19?/m0/s1
• SMILES： CC(=O)CCC1C2(CC(CC1(OC2)C)OC3C(C(C(C(O3)CO)O)O)O)C

Computed Properties

• Exact Mass: 388.21000
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 6
• Monoisotopic Mass: 388.21
• Heavy Atom Count: 27
• Complexity: 556
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.0120000000000001
• Topological Polar Surface Area: 126A^2

Experimental Properties

• LogP: -0.25410
• PSA: 125.68000
• Boiling Point: 589.3±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±3.7 mmHg at 25°C
• Flash Point: 206.6±23.6 °C
• Color/Form: Powder
• Density: 1.3±0.1 g/cm3